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Compound of Interest

Compound Name: (2-Butyl-2H-pyrazol-3-yl)-methanol
CAS No.: 1431365-40-0
Cat. No.: B2732003
Get Quote
. J

Executive Summary & Chemical Identity

(2-Butyl-2H-pyrazol-3-yl)-methanol is a functionalized pyrazole derivative primarily used as a
scaffold in the development of pharmaceuticals targeting G-protein coupled receptors (e.g., 5-
HT2C agonists) and kinase inhibitors (e.g., p38 MAPK).

In standard IUPAC nomenclature, this molecule is identified as (1-butyl-1H-pyrazol-5-
yl)methanol. The "2-butyl-2H-pyrazol-3-yl" naming convention arises from an alternative
numbering system where the substituted nitrogen is designated as position 2, making the
adjacent carbon position 3. Mechanistically, this confirms the 1,5-substitution pattern, where the
butyl group and the methanol moiety are on adjacent ring atoms.

Physicochemical Profile
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Property Data

CAS Number 1431365-40-0

IUPAC Name (1-Butyl-1H-pyrazol-5-yl)methanol

Molecular Formula CsH14N20

Molecular Weight 154.21 g/mol

Physical State White to off-white solid

Solubility Soluble.in DMSO, Methanol, DCM; Sparingly
soluble in water

pKa (Calculated) ~13.5 (Alcohol), ~2.5 (Pyrazole N)

Structural Analysis & Regiochemistry

Understanding the regiochemistry is vital for synthesis. The pyrazole ring has two potential
sites for electrophilic attack or lithiation.

e 1,5-Isomer (Target): The butyl and hydroxymethyl groups are adjacent. This is
thermodynamically less favored in direct alkylation of pyrazole-3-carboxylates but is the
exclusive product of C5-directed lithiation.

e 1,3-Isomer (Impurity): The groups are separated by a CH unit. This is often the major product
when alkylating 3-substituted pyrazoles due to steric avoidance.
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Figure 1: Regioselective divergence. The C5-lithiation route guarantees the 1,5-substitution
pattern required for the target molecule.

High-Fidelity Synthesis Protocol

The most robust method for synthesizing (2-Butyl-2H-pyrazol-3-yl)-methanol is via the C5-
lithiation of 1-butylpyrazole. This method is self-validating because the coordination of the
lithium ion to the nitrogen lone pair directs deprotonation exclusively to the C5 position (ortho-
lithiation), preventing the formation of the 1,3-isomer.

Reagents & Materials[2][3][4][5][6][7]1[8][9][10][11][12]

o Substrate: 1-Butylpyrazole (Synthesized via alkylation of pyrazole with 1-bromobutane).
e Lithiation Agent: n-Butyllithium (2.5 M in hexanes).
o Electrophile: Paraformaldehyde (dried) or DMF (followed by NaBH4 reduction).

e Solvent: Anhydrous THF (freshly distilled or from solvent system).

Step-by-Step Methodology
Phase 1: Precursor Synthesis (1-Butylpyrazole)

o Dissolution: Dissolve Pyrazole (1.0 eq) in DMF.

o Deprotonation: Add NaH (60% dispersion, 1.2 eq) portion-wise at 0°C. Stir for 30 min until
gas evolution ceases.

» Alkylation: Add 1-Bromobutane (1.1 eq) dropwise.
e Reaction: Warm to Room Temperature (RT) and stir for 4 hours.

o Workup: Quench with water, extract with Ethyl Acetate (EtOAc).[1][2] Wash organic layer
with brine.[3] Dry over Na2SOa4 and concentrate.

 Purification: Distillation or flash chromatography (Hexane/EtOAc) to yield pure 1-
butylpyrazole.
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Phase 2: Regioselective C5-Functionalization

Setup: Flame-dry a 3-neck round bottom flask under Argon atmosphere.

Solvation: Dissolve 1-butylpyrazole (1.0 eq) in anhydrous THF (0.2 M concentration). Cool to
-78°C (Dry ice/Acetone bath).

Lithiation: Add n-BuLi (1.1 eq) dropwise over 20 minutes. Maintain temperature below -70°C.

o Checkpoint: The solution may turn yellow/orange, indicating the formation of the 5-lithio
species. Stir for 1 hour at -78°C.

Formylation (Trapping):

o Option A (Direct Alcohol): Add excess Paraformaldehyde (depolymerized by heating in a
side flask and channeling gas, or adding solid if highly reactive grade).

o Option B (Via Aldehyde - Recommended for Purity): Add dry DMF (1.5 eq) dropwise. Stir
for 30 min at -78°C, then warm to 0°C.

Quench: Add saturated NH4Cl solution.

Reduction (If using Option B):

o lIsolate the crude aldehyde (1-butyl-5-formylpyrazole).

o Dissolve in MeOH, add NaBHa4 (0.5 eq) at 0°C. Stir for 30 min.

Isolation: Extract with DCM. Dry over MgSOas. Concentrate.

Purification: Flash chromatography (DCM:MeOH 95:5).

Synthesis Workflow Diagram
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Figure 2: Synthetic pathway for the production of (2-Butyl-2H-pyrazol-3-yl)-methanol via C5-
lithiation.

Characterization & Quality Control
To validate the synthesis, the following analytical signatures must be confirmed.

e 'H NMR (400 MHz, CDCls):

o & 0.94 (t, 3H): Terminal methyl of butyl group.

o

0 1.35 (m, 2H), 1.80 (m, 2H): Methylene protons of butyl chain.

o

0 4.15 (t, 2H): N-CHz protons (Diagnostic of N-alkylation).

[¢]

0 4.65 (s, 2H): CH2-OH protons (Singlet confirms no adjacent CH).

[¢]

0 6.20 (d, 1H): Pyrazole C4-H.

o

0 7.45 (d, 1H): Pyrazole C3-H.

o

Note: The coupling constant (J) between C3-H and C4-H is typically ~2.0 Hz.
e Mass Spectrometry (ESI):
o [M+H]*: 155.21 m/z.

Applications in Drug Development

This molecule serves as a "warhead" carrier or a scaffold linker in several high-value
therapeutic classes:

o 5-HT2C Receptor Agonists: The pyrazole-methanol moiety mimics the polar interactions
required for serotonin receptor binding, often used in anti-obesity drugs to improve metabolic
stability compared to phenyl rings.

¢ p38 MAPK Inhibitors: Used as a hinge-binding motif. The nitrogen atoms accept hydrogen
bonds from the kinase hinge region (e.g., Met109 in p38a), while the butyl group occupies
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the hydrophobic selectivity pocket.

» Building Block Utility: The alcohol group is readily converted to a chloride (using SOCI2) or
mesylate, enabling coupling with amines or phenols to create larger bioactive molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CN103772282A - Method for preparing 3-tertiary butyl-1H-pyrazole-4-formaldehyde -
Google Patents [patents.google.com]

2. mdpi.com [mdpi.com]

3. epubl.ktu.edu [epubl.ktu.edu]

4. scispace.com [scispace.com]

To cite this document: BenchChem. [(2-Butyl-2H-pyrazol-3-yl)-methanol: Technical Guide &
Synthesis Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2732003/docs#2-butyl-2h-pyrazol-3-yl-methanol-
technical-guide-synthesis-protocol]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://scispace.com/pdf/synthesis-and-structure-activity-relationships-of-pyrazole-2bg6mkuw.pdf
https://pubchem.ncbi.nlm.nih.gov/
https://www.benchchem.com/product/b2732003?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/CN103772282A/en
https://patents.google.com/patent/CN103772282A/en
https://www.mdpi.com/1422-8599/2025/2/M1992
https://epubl.ktu.edu/object/elaba:99849217/99849217.pdf
https://scispace.com/pdf/synthesis-and-structure-activity-relationships-of-pyrazole-2bg6mkuw.pdf
https://www.benchchem.com/product/b2732003/docs#2-butyl-2h-pyrazol-3-yl-methanol-technical-guide-synthesis-protocol
https://www.benchchem.com/product/b2732003/docs#2-butyl-2h-pyrazol-3-yl-methanol-technical-guide-synthesis-protocol
https://www.benchchem.com/product/b2732003/docs#2-butyl-2h-pyrazol-3-yl-methanol-technical-guide-synthesis-protocol
https://www.benchchem.com/product/b2732003/docs#2-butyl-2h-pyrazol-3-yl-methanol-technical-guide-synthesis-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2732003?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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